1-ethyl-N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine

• IUPAC Name: 1-ethyl-N-[[3-methoxy-2-[(4-methylphenyl)methoxy]phenyl]methyl]tetrazol-5-amine
• InChI: InChI=1S/C19H23N5O2/c1-4-24-19(21-22-23-24)20-12-16-6-5-7-17(25-3)18(16)26-13-15-10-8-14(2)9-11-15/h5-11H,4,12-13H2,1-3H3,(H,20,21,23)
• InChI Key: ZVGLVRJTSOZGRB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=N1)NCC2=C(C(=CC=C2)OC)OCC3=CC=C(C=C3)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

1-ethyl-N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine is a chemical compound which has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of tetrazole derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of 1-ethyl-N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to be involved in the inflammatory response, and the inhibition of COX-2 activity leads to a reduction in inflammation.
Biochemical and Physiological Effects:
1-ethyl-N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been found to have neuroprotective effects in animal models of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has also been found to have antipyretic effects, which means it can reduce fever.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine in lab experiments is its potential therapeutic applications. The compound has shown promising results in animal studies and is currently being studied further for its potential use in human clinical trials. Another advantage is that the compound is relatively easy to synthesize using standard laboratory techniques.
One of the limitations of using 1-ethyl-N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that can fully explore the compound's potential therapeutic applications. Another limitation is that the compound has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the study of 1-ethyl-N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine. One direction is to further explore the compound's potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study the compound's mechanism of action in more detail, which could lead to the development of more effective drugs that target the same pathway. Finally, future studies could focus on the safety and efficacy of the compound in human clinical trials, which could lead to its approval for use as a therapeutic agent.

Scientific Research Applications

1-ethyl-N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine has been studied for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has shown promising results in animal studies and is currently being studied further for its potential use in human clinical trials.